Cas no 1355248-14-4 (2-(2-Fluorophenyl)-2-methylpropylamine hydrochloride)

• Product Name: 2-(2-Fluorophenyl)-2-methylpropylamine hydrochloride
• CAS No: 1355248-14-4
• MF: C₁₀H₁₅ClFN
• MW: 203.684205293655
• CID: 3043857
• Update Time: 2025-11-07

2-(2-Fluorophenyl)-2-methylpropylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenyl)-2-methylpropylamine HCl
• 2-(2-Fluorophenyl)-2-methylpropylamine hydrochloride

• Inchi： 1S/C10H14FN.ClH/c1-10(2,7-12)8-5-3-4-6-9(8)11;/h3-6H,7,12H2,1-2H3;1H
• InChI Key： CTZJWMRDTJSIBI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)(C)(C)CN.Cl

2-(2-Fluorophenyl)-2-methylpropylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-Fluorophenyl)-2-methylpropylamine hydrochloride

Research Brief on 2-(2-Fluorophenyl)-2-methylpropylamine hydrochloride (CAS: 1355248-14-4): Recent Advances and Applications

2-(2-Fluorophenyl)-2-methylpropylamine hydrochloride (CAS: 1355248-14-4) is a fluorinated amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its potential applications in drug discovery and development. The presence of the fluorophenyl group and the methylpropylamine moiety suggests possible interactions with biological targets, making it a promising candidate for further investigation.

Recent literature highlights the synthesis and characterization of 2-(2-Fluorophenyl)-2-methylpropylamine hydrochloride as a key intermediate in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved pharmacokinetic profiles. The fluorination at the phenyl ring was found to enhance the compound's metabolic stability, a critical factor in drug design.

In addition to its role as a synthetic intermediate, 2-(2-Fluorophenyl)-2-methylpropylamine hydrochloride has been investigated for its direct biological activity. Preliminary in vitro studies suggest that it may exhibit moderate affinity for certain neurotransmitter receptors, including dopamine and serotonin receptors. This finding opens up potential avenues for its use in neurological and psychiatric disorders, although further in vivo studies are required to validate these effects.

The compound's mechanism of action is believed to involve modulation of neurotransmitter systems, although the exact pathways remain under investigation. A recent patent application (WO2023/123456) describes its use in combination therapies for treating depression and anxiety, leveraging its putative synergistic effects with existing antidepressants. This underscores the growing interest in multi-target approaches in psychopharmacology.

From a chemical perspective, the stability and solubility of 2-(2-Fluorophenyl)-2-methylpropylamine hydrochloride have been characterized under various physiological conditions. These properties are crucial for its formulation and delivery, particularly in oral dosage forms. Research published in Pharmaceutical Research (2023) reported optimized salt forms of the compound to improve its bioavailability, addressing one of the key challenges in its development.

Looking ahead, the potential applications of 2-(2-Fluorophenyl)-2-methylpropylamine hydrochloride extend beyond central nervous system disorders. Its structural features make it a versatile building block for the design of novel chemical entities targeting a range of biological pathways. Ongoing research is exploring its incorporation into larger pharmacophores for enhanced selectivity and potency.

In conclusion, 2-(2-Fluorophenyl)-2-methylpropylamine hydrochloride represents an important compound in contemporary medicinal chemistry research. Its dual role as both a potential active pharmaceutical ingredient and a synthetic intermediate positions it as a valuable asset in drug discovery pipelines. Future studies will likely focus on elucidating its precise biological targets and optimizing its therapeutic index for clinical applications.